Cas no 1805344-86-8 (Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805344-86-8
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4864005
• Update Time: 2025-05-28

Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)2-7-9(10(13)14)5(3-11)6(12)4-15-7/h4,10H,2-3H2,1H3
• InChI Key： RQSMZXMKJIBBRY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OC)C(C(F)F)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805344-86-8)

Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805344-86-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, owing to its unique structural features, including the difluoromethyl and bromomethyl substituents, which enhance its reactivity and binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's bromomethyl group facilitates selective alkylation reactions, enabling the construction of diverse heterocyclic scaffolds. Additionally, the difluoromethyl group was found to improve metabolic stability and bioavailability, making it a valuable moiety in drug design. The researchers successfully synthesized a series of derivatives with nanomolar inhibitory activity against several oncogenic kinases, underscoring the compound's versatility.

Another notable application of Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate was reported in a recent ACS Chemical Biology article, where it was employed in the development of covalent inhibitors targeting cysteine residues in disease-related proteins. The study utilized the compound's electrophilic bromomethyl group to achieve selective protein modification, leading to the identification of new drug candidates for inflammatory disorders. The findings suggest that this compound could play a pivotal role in the emerging field of targeted covalent inhibitors, which offer advantages such as prolonged pharmacodynamic effects and reduced off-target toxicity.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate have been reported in Organic Process Research & Development. A team of researchers optimized a multi-step synthesis route, achieving high yields and purity while minimizing hazardous byproducts. This progress is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further exploration of its therapeutic potential.

In conclusion, Methyl 5-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805344-86-8) represents a promising building block in medicinal chemistry, with demonstrated applications in kinase inhibitor development and covalent drug discovery. Its unique structural attributes and synthetic versatility make it a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to explore its utility in additional therapeutic areas, such as infectious diseases and neurodegenerative disorders, further solidifying its role in modern drug discovery.